

furazolidone cost-effectiveness analysis developing countries

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furazolidone

CAS No.: 67-45-8

Cat. No.: S528564

[Get Quote](#)

Cost-Effectiveness and Economic Analysis

The cost-effectiveness of **furazolidone** is a significant driver for its use in resource-limited settings. A 2021 cross-sectional study in Iran provides strong quantitative evidence for this.

Cost Component	Furazolidone-Based Regimen	Clarithromycin-Based Regimen
Total Direct Cost	13.7 billion IRR [1]	5.83 billion IRR [1]
Effectiveness (Eradication Rate)	85.93% [1]	96.54% [1]
Cost per Effectiveness (CE)	2,988,488 IRR [1]	3,250,170 IRR [1]
Conclusion	More cost-effective [1]	Less cost-effective

The study concluded that despite a higher total direct cost, the **furazolidone** regimen had a lower **cost per effectiveness (CE) ratio**, making it the more economically efficient choice. The **incremental cost-effectiveness ratio (ICER)** indicated that an additional 5.1 million IRR per participant would be needed to

achieve eradication with clarithromycin over **furazolidone** [1]. This cost advantage, combined with high eradication rates, underpins its recommendation in developing nations.

Efficacy and Safety Profile Comparison

Furazolidone's clinical value is amplified by its ability to overcome the high resistance rates that render other standard therapies ineffective.

The table below compares the efficacy and safety of **furazolidone**-based regimens against other common therapies, based on clinical studies and meta-analyses:

Regimen Type	Eradication Rate (PP Analysis)	Key Advantages	Key Disadvantages & Side Effects
Furazolidone-based	Up to 90.5% [2] (10-day OAF regimen)	Low bacterial resistance (<5%) [3], Low cost [4]	Nausea, fever, dizziness; potential for genotoxic/carcinogenic effects (based on animal studies) [2] [5]
Clarithromycin-based (Standard Triple Therapy)	Effectiveness decreasing due to high resistance (30-34% in Iran) [2]	Well-established protocol	High cost, increasing antibiotic resistance leading to treatment failure [2]
Metronidazole-based	Low efficacy due to high resistance (up to 78% in Iran) [2]	Wide availability	High primary resistance rates in developing countries [2]

A 2020 systematic review and meta-analysis of 26 randomized controlled trials confirmed that **furazolidone**-containing regimens had a **similar risk of total adverse events and severe adverse events** compared to non-**furazolidone** regimens. The incidence of serious adverse events was very low (0.16%) [3]. The review also found that a **low daily dose of 200 mg for a 14-day regimen is well-tolerated** and should be the first consideration [3].

Practical Implementation and Research Protocols

For researchers designing cost-effectiveness analyses or clinical trials, here are the key experimental and methodological considerations derived from the reviewed literature.

Experimental Protocol for Cost-Effectiveness Analysis


The 2021 study from Iran offers a robust methodological framework [1]:

- **Study Design:** Cross-sectional economic evaluation.
- **Data Collection:** Use researcher-made questionnaires to collect data on:
 - **Direct Costs:** General practitioner visits, medication costs (primary and complementary), and necessary diagnostic tests (e.g., HPsAg).
 - **Indirect Costs:** Absence from work and transportation costs, calculated through patient interviews.
- **Effectiveness Measurement:** Successful eradication is defined as a negative HPsAg test result after treatment.
- **Statistical Analysis:** Calculate the **Cost per Effectiveness (CE)** and the **Incremental Cost-Effectiveness Ratio (ICER)** to compare the overall cost-effectiveness of different therapeutic regimens.

Sample Clinical Workflow for H. Pylori Eradication Trial

The clinical trials referenced provide a clear workflow for evaluating **furazolidone**-based therapies [2] [6]. The following diagram outlines a typical study structure:

Figure 1: H. Pylori Eradication Trial Workflow



[Click to download full resolution via product page](#)

Key Considerations for Researchers

- **Regional Variability:** The efficacy and cost-effectiveness of any regimen, including **furazolidone**-based ones, can vary significantly between regions due to local antibiotic resistance patterns and healthcare costs. Local data is crucial [2] [5].
- **Safety and Regulation:** While clinical evidence for serious harm in humans is lacking, the potential **genotoxic and carcinogenic effects** observed in animal studies have led to **furazolidone** being banned in food-producing animals in the US, EU, and other regions [4] [3]. This regulatory status is a critical factor for drug development professionals to consider.
- **Optimal Dosing Strategy:** Research indicates that a **200 mg daily dose for 14 days offers a favorable balance of high efficacy and tolerability** [3]. Higher doses, while potentially more effective, significantly increase the risk of adverse events [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cost-effectiveness analysis of two routine therapeutic ... [pmc.ncbi.nlm.nih.gov]
2. Comparison of quadruple and triple Furazolidone containing ... [pmc.ncbi.nlm.nih.gov]
3. Safety of furazolidone-containing regimen in Helicobacter ... [pmc.ncbi.nlm.nih.gov]
4. Manufacturing Plant Project Report Furazolidone : 2025 & ROI Costs [procurementresource.com]
5. Furazolidone-based Therapies for Helicobacter pylori... [journals.lww.com]
6. Saudi Journal of Gastroenterology [journals.lww.com]

To cite this document: Smolecule. [furazolidone cost-effectiveness analysis developing countries].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b528564#furazolidone-cost-effectiveness-analysis-developing-countries>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com